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Compound of Interest

Compound Name: 1,4-Dioxane-13C4

Cat. No.: B566132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1,4-Dioxane-13C4, an

isotopically labeled solvent. The safety profile of 1,4-Dioxane-13C4 is considered analogous to

that of 1,4-Dioxane due to their chemical similarity. This document outlines the associated

hazards, handling protocols, and emergency procedures to ensure safe laboratory practices.

Core Safety Data
1,4-Dioxane is classified as a highly flammable liquid and vapor that may form explosive

peroxides, especially when anhydrous.[1][2] It is also suspected of causing cancer and can

cause serious eye irritation and respiratory irritation.[1] Repeated exposure may lead to skin

dryness or cracking.[1]
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Property Value

Appearance Clear, colorless liquid

Odor Faint, pleasant, ether-like

Molecular Weight 88.11 g/mol

Boiling Point 101 °C / 213.8 °F

Melting Point 12 °C / 53.6 °F

Flash Point 12 °C / 54 °F

Autoignition Temperature 355 °C / 671 °F

Solubility in Water Miscible

Vapor Pressure 30 mmHg at 20 °C

Vapor Density 3.03 (Air = 1)

Note: Properties are for 1,4-Dioxane and are expected to be nearly identical for 1,4-Dioxane-
13C4.

Exposure Limits and Toxicity Data
Parameter Value Species

OSHA PEL (TWA) 100 ppm (360 mg/m³) Human

ACGIH TLV (TWA) 20 ppm Human

LD50 Oral 5700 mg/kg Mouse

LD50 Skin 7600 mg/kg Rabbit

LC50 Inhalation (2h) 13,000 ppm Rat
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Given the hazardous nature of 1,4-Dioxane-13C4, stringent adherence to safety protocols is

mandatory.

Handling and Storage
Ventilation: All work with 1,4-Dioxane-13C4 must be conducted in a properly functioning

chemical fume hood.[3][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools and explosion-proof equipment.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (butyl rubber is often recommended), and a flame-retardant lab

coat.[4]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1] The storage

area should be designated for flammable liquids. Containers should be dated upon opening

and periodically tested for the presence of peroxides.[1][2]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water for at least 15 minutes.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]
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Spill and Waste Disposal Procedures
For detailed spill response procedures, refer to the workflow diagram below. All waste materials

contaminated with 1,4-Dioxane-13C4 should be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[5]

Visualized Workflows
Flammable Liquid Spill Response Workflow
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Flammable Liquid Spill Response Workflow

Initial Response

Containment & Cleanup

Final Steps

Alert personnel and evacuate the immediate area

Assess the spill size and hazards

Eliminate all ignition sources (flames, sparks, hot surfaces)

Don appropriate PPE (gloves, goggles, lab coat)

Contain the spill with absorbent material

Absorb the spilled liquid

Collect contaminated materials into a sealed container

Decontaminate the spill area

Label and dispose of waste as hazardous

Report the incident to the appropriate personnel
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General Handling Workflow for Carcinogenic Solvents

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Work in a designated area (fume hood)

Gather all necessary materials and PPE

Don appropriate PPE

Dispense the minimum required quantity

Keep containers closed when not in use

Decontaminate the work area

Dispose of waste in a labeled, sealed container

Remove and properly dispose of/decontaminate PPE

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dioxane-13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566132#1-4-dioxane-13c4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

